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Compound of Interest

Compound Name: Furaptra

Cat. No.: B055009 Get Quote

For researchers, scientists, and drug development professionals navigating the complexities of

intracellular calcium signaling, the choice of fluorescent indicator is paramount. This guide

provides a detailed, data-driven comparison of two ratiometric calcium indicators, Furaptra and

Fura-2, with a specific focus on their utility in measuring high calcium concentrations.

While both indicators are valuable tools, their differing affinities for calcium ions dictate their

optimal applications. Fura-2, a high-affinity indicator, excels at detecting resting and low-level

physiological calcium changes. However, it becomes saturated at higher concentrations,

limiting its dynamic range. In contrast, Furaptra (also known as Mag-Fura-2) is a low-affinity

indicator, making it the superior choice for accurately quantifying the large and rapid calcium

transients that occur in various cellular processes, such as muscle contraction and

excitotoxicity.

Quantitative Performance Comparison
The selection of a calcium indicator is critically dependent on its photophysical properties and

its affinity for calcium. The table below summarizes the key quantitative parameters for

Furaptra and Fura-2 to facilitate a direct comparison.
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Property Furaptra (Mag-Fura-2) Fura-2

Ca2+ Dissociation Constant

(Kd)
~25 µM - 50 µM[1][2] ~140 nM - 285 nM[3]

Excitation Wavelength (Ca2+-

bound)
~329 nm - 330 nm[1][4] ~335 nm - 340 nm[5][6]

Excitation Wavelength (Ca2+-

free)
~369 nm - 370 nm[1] ~363 nm - 380 nm[5][6]

Emission Wavelength ~508 nm - 511 nm[1] ~505 nm - 510 nm[5][6]

Primary Application
Measuring high intracellular

Ca2+ concentrations

Measuring resting and low

intracellular Ca2+

concentrations

Ratiometric Nature Yes Yes

Deciphering Calcium Signaling Pathways
Intracellular calcium signaling is a fundamental mechanism regulating a vast array of cellular

functions. The diagram below illustrates a generalized signaling pathway leading to an increase

in intracellular calcium, a process that can be monitored using indicators like Furaptra and

Fura-2.
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General Intracellular Ca2+ Signaling Pathway
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Comparative Experimental Workflow: Furaptra vs. Fura-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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